4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95%
Overview
Description
4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% (4-Fluoro-MHB) is a synthetic organic compound that has been studied for its potential applications in scientific research and lab experiments. 4-Fluoro-MHB is an aromatic acid, which is a type of molecule that contains both a carboxylic acid group and an aromatic ring. The compound has a molecular weight of 206.19 g/mol and a melting point of 140-142 °C.
Scientific Research Applications
4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been studied for its potential applications in scientific research and lab experiments. The compound has been used as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% has also been studied for its potential applications in cancer research, as it has been found to inhibit the growth of certain cancer cell lines.
Mechanism of Action
The exact mechanism of action of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% is not fully understood. It is believed that the compound inhibits the activity of COX-2 by binding to the enzyme and preventing it from converting arachidonic acid into prostaglandins, which are molecules involved in inflammation. It is also believed that 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% inhibits the activity of AChE by binding to the enzyme and preventing it from breaking down acetylcholine.
Biochemical and Physiological Effects
4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of certain cancer cell lines, suggesting that it may have potential applications in cancer research. The compound has also been found to inhibit the activity of COX-2 and AChE, suggesting that it may have potential applications in the treatment of inflammation and neurological disorders.
Advantages and Limitations for Lab Experiments
The use of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% in lab experiments has several advantages. The compound is relatively inexpensive and easy to synthesize, making it a cost-effective option for research. Additionally, 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes.
However, there are also some limitations to the use of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% in lab experiments. The exact mechanism of action of the compound is not fully understood, which can limit its usefulness in research. Additionally, the compound has not been tested in vivo, so its safety and efficacy in humans is unknown.
Future Directions
The potential applications of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% in scientific research and lab experiments are still being explored. Future research should focus on understanding the exact mechanism of action of the compound and investigating its potential applications in cancer research and the treatment of inflammation and neurological disorders. Additionally, further studies should be conducted to determine the safety and efficacy of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% in humans. Finally, research should be conducted to explore the potential applications of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% in other areas, such as drug delivery and biotechnology.
Synthesis Methods
The synthesis of 4-(2-Fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95% can be carried out using two different methods. The first is a direct synthesis using the reaction of 4-fluorophenol and sodium hydroxide. The reactants are mixed in aqueous solution and heated to reflux for 1 hour. The product is then isolated by recrystallization. The second method involves the reaction of 4-fluorophenol and sodium bromide in aqueous solution. The reaction is then heated to reflux for 1 hour and the product is isolated by filtration.
properties
IUPAC Name |
4-(2-fluoro-5-methoxyphenyl)-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO4/c1-19-9-3-5-12(15)11(7-9)8-2-4-10(14(17)18)13(16)6-8/h2-7,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICHCKNRGAPZPRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690127 |
Source
|
| Record name | 2'-Fluoro-3-hydroxy-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261975-82-9 |
Source
|
| Record name | 2'-Fluoro-3-hydroxy-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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